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Compound of Interest

Compound Name: Methyl linolelaidate

Cat. No.: B149864

Essential Safety and Handling Guide for Methyl
Linolelaidate

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides essential safety protocols,
operational procedures, and disposal plans for Methyl linolelaidate, fostering a secure and
productive research environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methyl linolelaidate is presented
below. This information is critical for safe storage and handling.
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Property Value Source
Physical State Liquid [1]
Appearance Colorless to pale yellow [2]
Odor Characteristic fatty odor [2]
Melting Point -35°C/-31°F [3]
Flash Point >200°C/>392°F [3]

- Soluble in organic solvents,
Solubility o o [2]
limited solubility in water

Air sensitive. Stable under
Stability recommended storage [11[3]
conditions.

Hazard Identification and Safety Ratings

Methyl linolelaidate is not classified as a hazardous substance according to GHS and OSHA
29 CFR 1910.1200.[4][5] However, it is important to be aware of its potential hazards.

Hazard Rating . Reactivity/instabilit
Health Flammability

System y

NFPA 0 1 0

HMIS 0 0 0

Note: While the hazard ratings are low, this substance is combustible and may pose a slight fire
hazard when exposed to heat or flame.[4][6] It can also degrease the skin upon contact.[4][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to ensure minimal exposure and
safe handling of Methyl linolelaidate.
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PPE Category

Recommended Equipment

Specifications and
Standards

Eye/Face Protection

Safety glasses with side-

shields or goggles

Conforming to OSHA 29 CFR
1910.133 or European
Standard EN166.[1][7]

Skin Protection

Protective gloves (e.g., Natural
rubber, Butyl rubber, Nitrile
rubber, Neoprene, PVC) and

appropriate protective clothing.

Inspect gloves before use.
Refer to manufacturer's
recommendations for
breakthrough time and glove
thickness (EU standard EN
374).[3]

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[1][5] In case of
aerosol formation or during
spill cleanup, a NIOSH-
approved respirator with an
appropriate organic vapor

cartridge may be necessary.[5]

Conforming to OSHA 29 CFR
1910.134.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety. The following

step-by-step procedures should be followed.

Handling and Storage Protocol

o Engineering Controls: Work in a well-ventilated area.[4][6]

» Personal Hygiene: Handle in accordance with good industrial hygiene and safety practices.

[1][3] Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

» Avoiding Exposure: Avoid all personal contact, including inhalation and contact with skin and

eyes.[4][6]
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o Fire Prevention: Keep away from heat, sparks, open flames, and other ignition sources.[4][8]

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3]
[4][6] Keep refrigerated and store under an inert atmosphere.[3]

Spill Management Protocol

e Minor Spills:
o Remove all ignition sources.[4]
o Ensure adequate ventilation.[8]
o Absorb the spill with inert material such as sand, earth, or vermiculite.[6][9]

o Collect the absorbed material and place it into a suitable, labeled container for disposal.[6]

[°]
o Clean the spill area thoroughly.[9]
e Major Spills:
o Evacuate the area and move upwind.[4][6]
o Alert the appropriate emergency response team.[4][6]
o Wear self-contained breathing apparatus and full protective clothing.[4][6]

o Contain the spill to prevent it from entering drains or waterways.[4][6]

Disposal Plan

¢ \Waste Classification: Determine if the discarded chemical is classified as hazardous waste
according to local, regional, and national regulations.[3][9]

o Containerization: Collect waste in suitable, sealed, and clearly labeled containers.[9]

» Disposal Method: Dispose of the waste at a licensed waste disposal site.[9] For smaller
guantities, disposal with household waste may be an option, but this must be confirmed with
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local authorities.[5]

o Empty Containers: Empty containers may retain product residue and should be disposed of
in the same manner as the chemical.[9] Do not re-use empty containers.[3]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Methyl
linolelaidate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl Linolelaidate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b149864?utm_src=pdf-body-img
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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